Cas no 1020943-59-2 ((2-Chlorophenyl)(2,5-difluorophenyl)methanamine)

• Product Name: (2-Chlorophenyl)(2,5-difluorophenyl)methanamine
• CAS No: 1020943-59-2
• MF: C₁₃H₁₀ClF₂N
• MW: 253.675009250641
• CID: 5166087
• PubChem ID: 43197852
• Update Time: 2025-10-29

(2-Chlorophenyl)(2,5-difluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Chlorophenyl)(2,5-difluorophenyl)methanamine
• starbld0042040
• Benzenemethanamine, α-(2-chlorophenyl)-2,5-difluoro-

• Inchi： 1S/C13H10ClF2N/c14-11-4-2-1-3-9(11)13(17)10-7-8(15)5-6-12(10)16/h1-7,13H,17H2
• InChI Key： UDNDGNWVVJDOQI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=C(C=CC=1F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 3.3
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (2-Chlorophenyl)(2,5-difluorophenyl)methanamine

(2-Chlorophenyl)(2,5-Difluorophenyl)Methanamine: A Comprehensive Overview

(2-Chlorophenyl)(2,5-Difluorophenyl)Methanamine, also known by its CAS number 1020943-59-2, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique structure, which combines a methanamine backbone with two aromatic rings substituted with chlorine and fluorine atoms. The presence of these halogen substituents imparts distinct chemical properties, making it a valuable molecule in research and development.

The molecular structure of (2-Chlorophenyl)(2,5-Difluorophenyl)Methanamine consists of a central methylene group (-CH₂-) connected to two aromatic rings. One ring is a 2-chlorophenyl group, while the other is a 2,5-difluorophenyl group. This arrangement not only enhances the compound's stability but also contributes to its reactivity in various chemical reactions. Recent studies have highlighted the potential of this compound in pharmaceutical research, particularly in the development of novel drug delivery systems and bioactive molecules.

One of the most notable aspects of (2-Chlorophenyl)(2,5-Difluorophenyl)Methanamine is its versatility in chemical synthesis. Researchers have demonstrated its ability to act as a precursor in the formation of complex heterocyclic compounds, which are essential in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound in synthesizing potential anti-cancer agents. The study revealed that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines, suggesting its promising role in oncology research.

In addition to its pharmaceutical applications, (2-Chlorophenyl)(2,5-Difluorophenyl)Methanamine has found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics and optoelectronic devices. A recent breakthrough reported in Nature Materials highlighted the compound's ability to enhance the efficiency of organic light-emitting diodes (OLEDs). The study demonstrated that incorporating this compound into OLED structures significantly improved their luminous efficiency and operational stability.

The synthesis of (2-Chlorophenyl)(2,5-Difluorophenyl)Methanamine typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods for this compound. For example, researchers have successfully utilized microwave-assisted synthesis to reduce reaction times and minimize waste generation. These innovations not only enhance the environmental friendliness of the production process but also lower costs, making the compound more accessible for large-scale applications.

From an analytical standpoint, (2-Chlorophenyl)(2,5-Difluorophenyl)Methanamine has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided critical insights into its molecular conformation and reactivity under different conditions. Furthermore, computational chemistry approaches have been employed to predict its interaction with biological targets, aiding in the design of more effective drug candidates.

In conclusion, (2-Chlorophenyl)(2,5-Difluorophenyl)Methanamine stands out as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique structure and chemical properties continue to drive innovative research, particularly in pharmaceuticals and materials science. As ongoing studies uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.